REACTION_CXSMILES
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[Cl:1][C:2]1[CH:3]=[C:4]([C:9]([F:12])([F:11])[F:10])[CH:5]=[CH:6][C:7]=1I.C([N:20]1[CH2:25][CH2:24][NH:23][CH2:22][CH2:21]1)(OC(C)(C)C)=O.CC(C)([O-])C.[Na+].C1(C)C=CC=CC=1P(C1C=CC=CC=1C)C1C=CC=CC=1C>O1CCOCC1.CCOCC>[Cl:1][C:2]1[CH:3]=[C:4]([C:9]([F:12])([F:11])[F:10])[CH:5]=[CH:6][C:7]=1[N:20]1[CH2:25][CH2:24][NH:23][CH2:22][CH2:21]1 |f:2.3|
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Name
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Quantity
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0.5 g
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Type
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reactant
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Smiles
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ClC=1C=C(C=CC1I)C(F)(F)F
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(=O)(OC(C)(C)C)N1CCNCC1
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Name
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Quantity
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0.44 g
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Type
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reactant
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Smiles
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CC(C)([O-])C.[Na+]
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Name
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Quantity
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48 mg
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Type
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reactant
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Smiles
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C1(=C(C=CC=C1)P(C1=C(C=CC=C1)C)C1=C(C=CC=C1)C)C
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Name
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Quantity
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6 mL
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Type
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solvent
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Smiles
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O1CCOCC1
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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CCOCC
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Control Type
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UNSPECIFIED
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Setpoint
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100 °C
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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to cool to room temperature
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Type
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WASH
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Details
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washed with brine (25 ml)
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer was dried over Na2SO4
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Type
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FILTRATION
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Details
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filtered
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Type
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CUSTOM
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Details
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the solvent was removed in vacuo
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Type
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CUSTOM
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Details
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The crude oil was chromatographed over on silica gel
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Name
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Type
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product
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Smiles
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ClC1=C(C=CC(=C1)C(F)(F)F)N1CCNCC1
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Type | Value | Analysis |
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AMOUNT: MASS | 0.06 g | |
YIELD: PERCENTYIELD | 10% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |